N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride

• IUPAC Name: N-(5-bromo-1,3-benzodioxol-4-yl)-2-(diethylamino)acetamide;hydrochloride
• InChI: InChI=1S/C13H17BrN2O3.ClH/c1-3-16(4-2)7-11(17)15-12-9(14)5-6-10-13(12)19-8-18-10;/h5-6H,3-4,7-8H2,1-2H3,(H,15,17);1H
• InChI Key: LJQUIUUXYQJXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)NC1=C(C=CC2=C1OCO2)Br.Cl
• Molecular Formula: C13H18BrClN2O3
• Molecular Weight: 365.65 g/mol

Description

N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride, also known as AGN-2979, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride involves its interaction with specific ion channels and receptors in the nervous system. N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been shown to enhance the activity of GABA-A receptors, leading to increased inhibitory neurotransmission and reduced neuronal excitability. N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride also modulates the activity of voltage-gated sodium channels, leading to decreased neuronal excitability and reduced pain perception.
Biochemical and Physiological Effects
N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been shown to have various biochemical and physiological effects, including reducing pain perception, enhancing memory and learning, and reducing the growth of cancer cells. N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride also has potential applications in treating metabolic disorders such as diabetes, as it has been shown to improve glucose tolerance and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride in lab experiments is its high potency and specificity for certain ion channels and receptors. This allows for precise modulation of neuronal activity and reduces the risk of off-target effects. However, one limitation of using N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride is its relatively low solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride. One potential application is in the development of new drugs for the treatment of neurological disorders such as epilepsy and pain. Additionally, N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has potential applications in treating metabolic disorders such as diabetes, and further research is needed to explore its efficacy in this area. Finally, the development of new synthesis methods and purification techniques for N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride could improve its yield and purity, making it more accessible for future research.

Synthesis Methods

The synthesis of N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride involves the reaction of 5-bromo-1,3-benzodioxole with diethylglycine in the presence of a base and a coupling reagent. The resulting intermediate is then treated with hydrochloric acid to yield the final product. The purity and yield of N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride can be enhanced by various purification techniques, including recrystallization and column chromatography.

Scientific Research Applications

N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been extensively studied in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been shown to modulate the activity of certain ion channels and receptors, leading to potential therapeutic applications for neurological disorders such as epilepsy and pain. In pharmacology, N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been tested for its efficacy in treating various diseases, including cancer and diabetes. In medicinal chemistry, N~1~-(5-bromo-1,3-benzodioxol-4-yl)-N~2~,N~2~-diethylglycinamide hydrochloride has been used as a lead compound for the development of new drugs with improved pharmacological properties.